Cas no 114177-14-9 (Milbemycin A3 oxime)
Milbemycin A3 oxime is a semi-synthetic derivative of milbemycin, a macrocyclic lactone with potent anthelmintic and acaricidal properties. It is widely utilized in veterinary medicine for controlling parasitic nematodes and arthropods. The oxime modification enhances its stability and bioavailability, improving efficacy against a broad spectrum of parasites. Its mode of action involves disrupting neurotransmission by binding to glutamate-gated chloride channels, leading to paralysis and death of target organisms. Milbemycin A3 oxime is valued for its high selectivity, low mammalian toxicity, and compatibility with integrated parasite management programs. It is commonly formulated in injectable or topical solutions for livestock and companion animals.
Milbemycin A3 oxime structure
Product Name:Milbemycin A3 oxime
CAS No:114177-14-9
MF:C31H43NO7
MW:541.675629854202
CID:1004676
PubChem ID:91617476
Update Time:2025-06-08
Milbemycin A3 oxime Chemical and Physical Properties
Names and Identifiers
-
- Milbemycin B, 5-demethoxy-28-deoxy-6,28-epoxy-5-(hydroxyimino)-25-methyl-, (6R,25R)-
- 5-ketomilbemycin A3 5-oxime
- Milbemycin A3 Oxime
- 5-OxoMilbeMycin A3 oxiMe
- Milbemycin A3 5-oxime
- 053YPP1I9C
- PD163683
- (6R,25R)-5-Demethoxy-28-deoxy-6,28-epoxy-5-(hydroxyimino)-25-methylmilbemycin B
- Q27236067
- 114177-14-9
- (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,24S)-24-hydroxy-21-hydroxyimino-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
- PD069340
- UNII-053YPP1I9C
- Milbemycin A3 oxime
-
- Inchi: 1S/C31H43NO7/c1-18-7-6-8-23-17-36-28-27(32-35)21(4)14-26(31(23,28)34)29(33)37-25-15-24(10-9-19(2)13-18)39-30(16-25)12-11-20(3)22(5)38-30/h6-9,14,18,20,22,24-26,28,34-35H,10-13,15-17H2,1-5H3/b7-6+,19-9+,23-8+,32-27?/t18-,20-,22+,24+,25-,26-,28+,30-,31+/m0/s1
- InChI Key: VDBGCWFGLMXRIK-FJZHFHHPSA-N
- SMILES: O1[C@@H]2CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4C(C(C)=C[C@@H](C(=O)O[C@@H](C2)C[C@@]21CC[C@H](C)[C@@H](C)O2)[C@@]43O)=NO |c:3,11,t:9|
Computed Properties
- Exact Mass: 541.30395271g/mol
- Monoisotopic Mass: 541.30395271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 0
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 751.3±60.0 °C at 760 mmHg
- Flash Point: 408.2±32.9 °C
- Vapor Pressure: 0.0±5.7 mmHg at 25°C
Milbemycin A3 oxime Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Milbemycin A3 oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M344298-1mg |
Milbemycin A3 oxime |
114177-14-9 | 1mg |
$299.00 | 2023-05-17 | ||
| TRC | M344298-2.5mg |
Milbemycin A3 oxime |
114177-14-9 | 2.5mg |
$592.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391643-1 mg |
Milbemycin A3 oxime, |
114177-14-9 | ≥99% | 1mg |
¥2,106.00 | 2023-07-11 | |
| BioAustralis | BIA-M1531-1 mg |
Milbemycin A3 oxime |
114177-14-9 | >95% by HPLC | 1mg |
$290.00 | 2023-07-10 | |
| BioAustralis | BIA-M1531-5 mg |
Milbemycin A3 oxime |
114177-14-9 | >95% by HPLC | 5mg |
$1,015.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391643-1mg |
Milbemycin A3 oxime, |
114177-14-9 | ≥99% | 1mg |
¥2106.00 | 2023-09-05 | |
| TRC | M344298-5mg |
Milbemycin A3 oxime |
114177-14-9 | 5mg |
$ 800.00 | 2023-09-06 | ||
| BioAustralis | BIA-M1531-1mg |
Milbemycin A3 oxime |
114177-14-9 | >95% by HPLC | 1mg |
$300.00 | 2025-08-06 | |
| BioAustralis | BIA-M1531-5mg |
Milbemycin A3 oxime |
114177-14-9 | >95% by HPLC | 5mg |
$1050.00 | 2025-08-06 | |
| 1PlusChem | 1P0092CZ-1mg |
MilbeMycin A3 OxiMe |
114177-14-9 | ≥95% | 1mg |
$300.00 | 2023-12-26 |
Milbemycin A3 oxime Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
114177-14-9 (Milbemycin A3 oxime) Related Products
- 129496-10-2(Milbemycin oxime)
- 165108-07-6(Selamectin)
- 220119-17-5(Selamectin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk